4-bromo-3,5-dichloro-2-nitrobenzoic acid
Overview
Description
4-Bromo-3,5-dichloro-2-nitrobenzoic acid (4-Br-3,5-Cl-2-NO2-C6H3COOH) is an important organic compound with a wide range of applications in scientific research and laboratory experiments. It is an aromatic acid, which means it has a benzene ring structure and has a carboxylic acid functional group. 4-Br-3,5-Cl-2-NO2-C6H3COOH is a relatively stable compound, which makes it an ideal choice for many laboratory experiments.
Scientific Research Applications
4-Br-3,5-Cl-2-NO2-C6H3COOH has a wide range of applications in scientific research. It is commonly used as a starting material for the synthesis of other organic compounds. It is also used as a reactant in organic synthesis reactions, such as the synthesis of polymers and pharmaceuticals. 4-Br-3,5-Cl-2-NO2-C6H3COOH has also been used in the synthesis of a variety of heterocyclic compounds, such as quinolines, pyridines, and indoles. In addition, 4-Br-3,5-Cl-2-NO2-C6H3COOH has been used in the synthesis of dyes and pigments, as well as in the synthesis of pesticides and herbicides.
Mechanism of Action
The mechanism of action of 4-Br-3,5-Cl-2-NO2-C6H3COOH is not fully understood. However, it is believed that the compound acts as an electron acceptor, which allows it to react with other organic compounds. This reaction is known as an electrophilic aromatic substitution reaction, and it is the basis for many of the reactions that 4-Br-3,5-Cl-2-NO2-C6H3COOH is used in.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Br-3,5-Cl-2-NO2-C6H3COOH are not well understood. However, it is believed that the compound can act as an antioxidant, which can help protect cells from damage caused by free radicals. Additionally, 4-Br-3,5-Cl-2-NO2-C6H3COOH has been shown to have anti-inflammatory and anti-cancer properties in some studies.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Br-3,5-Cl-2-NO2-C6H3COOH in laboratory experiments include its stability, its low cost, and its wide range of applications. Additionally, 4-Br-3,5-Cl-2-NO2-C6H3COOH is relatively easy to obtain and use in laboratory experiments. The main limitation of using 4-Br-3,5-Cl-2-NO2-C6H3COOH in laboratory experiments is that it is a relatively reactive compound, which means it can react with other compounds in the experiment and produce unexpected results.
Future Directions
The future of 4-Br-3,5-Cl-2-NO2-C6H3COOH research is promising. Further research is needed to better understand the biochemical and physiological effects of the compound, as well as its potential applications in drug development and other medical therapies. In addition, further research is needed to better understand the mechanism of action of 4-Br-3,5-Cl-2-NO2-C6H3COOH and to develop more efficient and cost-effective methods for synthesizing the compound. Finally, further research is needed to explore the potential applications of 4-Br-3,5-Cl-2-NO2-C6H3COOH in other areas, such as the synthesis of polymers, dyes, and pigments.
Synthesis Methods
4-Br-3,5-Cl-2-NO2-C6H3COOH can be synthesized through a three-step synthesis procedure. The first step involves the reaction of bromine and chlorine with nitrobenzene in the presence of a base, such as sodium hydroxide. This reaction produces a dinitrobenzene compound. The second step involves the reaction of the dinitrobenzene compound with a strong acid, such as hydrochloric acid. This reaction produces a dinitrobenzoic acid. The third and final step involves the reaction of the dinitrobenzoic acid with a halogenating agent, such as bromine, to produce 4-Br-3,5-Cl-2-NO2-C6H3COOH.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-3,5-dichloro-2-nitrobenzoic acid can be achieved through a multi-step process involving the introduction of bromine, chlorine, and nitro groups onto a benzene ring followed by carboxylation.", "Starting Materials": [ "2-nitrobenzoic acid", "bromine", "chlorine", "sulfuric acid", "sodium nitrite", "copper(II) chloride", "sodium hydroxide", "carbon dioxide", "water" ], "Reaction": [ "Step 1: Nitration of 2-nitrobenzoic acid with a mixture of nitric and sulfuric acid to yield 4-nitro-2-nitrobenzoic acid.", "Step 2: Bromination of 4-nitro-2-nitrobenzoic acid with bromine in acetic acid to yield 4-bromo-2-nitrobenzoic acid.", "Step 3: Chlorination of 4-bromo-2-nitrobenzoic acid with chlorine in acetic acid to yield 4-bromo-3,5-dichloro-2-nitrobenzoic acid.", "Step 4: Diazotization of 4-bromo-3,5-dichloro-2-nitrobenzoic acid with sodium nitrite and hydrochloric acid to yield the diazonium salt.", "Step 5: Coupling of the diazonium salt with copper(II) chloride in the presence of sodium hydroxide to yield the corresponding copper complex.", "Step 6: Acidification of the copper complex with hydrochloric acid to yield 4-bromo-3,5-dichloro-2-nitrobenzoic acid.", "Step 7: Carboxylation of 4-bromo-3,5-dichloro-2-nitrobenzoic acid with carbon dioxide in the presence of water and a base catalyst to yield the final product, 4-bromo-3,5-dichloro-2-nitrobenzoic acid." ] } | |
CAS RN |
860561-58-6 |
Product Name |
4-bromo-3,5-dichloro-2-nitrobenzoic acid |
Molecular Formula |
C7H2BrCl2NO4 |
Molecular Weight |
314.9 |
Purity |
95 |
Origin of Product |
United States |
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